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Introduction: lonizable Lipid 4 is a synthetic, pH-sensitive cationic lipid that has emerged as a
critical component in the development of lipid nanoparticles (LNPs) for nucleic acid delivery.[1]
[2][3][4] Its defining characteristic is a tertiary amine head group with a pKa of 6.1, which allows
it to remain electrically neutral at physiological pH (around 7.4) and become positively charged
in the acidic environment of cellular endosomes.[1][2][3][5] This pH-responsive behavior is
paramount for efficiently encapsulating anionic cargo like SIRNA and mRNA, ensuring stability
in circulation, and facilitating the release of the payload into the cytoplasm via endosomal

escape.[6][7]

Uniquely, lonizable Lipid 4 is also known as a hydrogen peroxide-induced rearrangement
product of a precursor, CA-lipid 5.[1][2][3][5][6][8][9] This property is leveraged in charge-
altering lipid nanoparticles (CALNPs), where the conversion from a permanently cationic lipid to
the pH-sensitive lonizable Lipid 4 within specific cellular environments can trigger payload
release.[1][3][10] This guide provides a comprehensive overview of the properties, formulation
strategies, and experimental protocols associated with lonizable Lipid 4 for researchers in
drug development.

Core Physicochemical Properties

The fundamental characteristics of lonizable Lipid 4 determine its function in drug delivery
systems. Its chemical structure is designed with a protonatable head group and lipid tails that
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facilitate self-assembly into nanopatrticles.

Table 1: Physicochemical Properties of lonizable Lipid 4

Property Value Reference
CAS Number 1799316-81-6 [2][3]
Molecular Formula CasHssNO7 [2][3][11]
Molecular Weight 788.21 g/mol [21[31[7]

2-((((3-
(diethylamino)propoxy)carbony

IUPAC Name lYoxy)methyl)propane-1,3-diyl [2]
(92,9'2,122,12'2)-

bis(octadeca-9,12-dienoate)

pKa 6.1 [11[2][3]

Purity >95% [3]

| Supplied Form | 50 mg/ml solution in methyl acetate |[3] |

Table 2: Solubility Profile of lonizable Lipid 4

Solvent Solubility Description Reference
Ethanol 1-10 mg/ml Sparingly soluble [3]
PBS (pH 7.2) 0.1-1 mg/ml Slightly soluble [3]

| Aqueous Buffers| - | Slightly soluble [[3] |

Storage and Stability: For long-term use, lonizable Lipid 4 should be stored at -20°C, where it
is stable for at least four years.[2][3] It is important to note that the lipid degrades in methanol,
and aqueous solutions are not recommended for storage beyond one day.[3]

The Role of pKa in LNP Function
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The pKa of an ionizable lipid is the pH at which 50% of the molecules are in their protonated
(charged) state. The pKa of 6.1 for lonizable Lipid 4 is critical for its function in vivo.[1] During
formulation at a low pH (e.g., pH 4), the lipid is positively charged, enabling strong electrostatic
interactions to efficiently encapsulate negatively charged nucleic acids.[10] Upon entering the
bloodstream (physiological pH ~7.4), the lipid becomes deprotonated and predominantly
neutral, which minimizes non-specific interactions with blood components and enhances
biocompatibility.[7] Once the LNP is taken up by a cell into an endosome, the internal pH drops
to below 6.5, protonating the lipid. This charge reversal is the key trigger for endosomal
escape.[1][5]
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Lipid Mixture in Ethanol SiRNA in Aqueous Buffer
(Lipid 4, DSPC, Cholesterol, PEG-Lipid) (e.g., Citrate Buffer, pH 4.0)
~
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Dialysis / Purification
(to remove ethanol and raise pH)

Final LNP Suspension
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Extracellular Space (pH 7.4)
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Membrane
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Hydrogen Peroxide e CA-lipid 5 1,6-elimination reaction lonizable Lipid 4
(H202) (Permanently Cationic) (pH-Sensitive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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